Cas no 543713-38-8 (c-[3-(2-bromo-phenyl)-isoxazol-5-yl]-methylamine)

• Product Name: c-[3-(2-bromo-phenyl)-isoxazol-5-yl]-methylamine
• CAS No: 543713-38-8
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 940916
• PubChem ID: 57350794
• Update Time: 2025-08-03

c-[3-(2-bromo-phenyl)-isoxazol-5-yl]-methylamine Chemical and Physical Properties

Names and Identifiers

• c-[3-(2-bromo-phenyl)-isoxazol-5-yl]-methylamine
• [3-(2-bromophenyl)-1,2-oxazol-5-yl]methanamine
• [3-(2-BROMOPHENYL)ISOXAZOL-5-YL]METHYLAMINE
• 3-(2-bromophenyl)-5-Isoxazolemethanamine
• (3-(2-BROMOPHENYL)ISOXAZOL-5-YL)METHANAMINE
• [3-(2-BROMO-PHENYL)-ISOXAZOL-5-YL]-METHYLAMINE
• DTXSID50722205
• SCHEMBL2121777
• MFCD06738521
• AB27303
• AKOS013477344
• 1-[3-(2-Bromophenyl)-1,2-oxazol-5-yl]methanamine
• DB-071836
• A870480
• 543713-38-8

• Inchi： 1S/C10H9BrN2O/c11-9-4-2-1-3-8(9)10-5-7(6-12)14-13-10/h1-5H,6,12H2
• InChI Key： BWHBJKPBDGQYBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=C(CN)ON=1

Computed Properties

• Exact Mass: 251.99000
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 3.26310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on c-[3-(2-bromo-phenyl)-isoxazol-5-yl]-methylamine

CAS No. 543713-38-8: C-[3-(2-Bromo-phenyl)-isoxazol-5-yl]-methylamine

The compound CAS No. 543713-38-8, also known as C-[3-(2-bromo-phenyl)-isoxazol-5-yl]-methylamine, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound belongs to the class of isoxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the bromine atom at the 2-position of the phenyl ring introduces unique electronic properties, making this compound a valuable building block for synthesizing bioactive molecules.

Recent studies have highlighted the potential of isoxazole derivatives, including CAS No. 543713-38-8, in drug discovery. Researchers have demonstrated that these compounds exhibit promising anti-inflammatory, antitumor, and antimicrobial activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that C-[3-(2-bromo-phenyl)-isoxazol-5-yl]-methylamine derivatives can modulate key enzymes involved in inflammatory pathways, suggesting their potential as novel therapeutic agents for chronic inflammatory diseases.

The synthesis of CAS No. 543713-38-8 typically involves a multi-step process, including nucleophilic substitution and cyclization reactions. The use of bromine in the phenyl ring facilitates these reactions by providing an activating group for electrophilic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of applications, CAS No. 543713-38-8 has been explored as an intermediate in the synthesis of more complex molecules, such as peptide mimetics and small molecule inhibitors. Its ability to form hydrogen bonds due to the amine group makes it particularly useful in designing bioactive compounds with high affinity for target proteins.

Moreover, the structural versatility of C-[3-(2-bromo-phenyl)-isoxazol-5-yl]-methylamine allows for further functionalization by introducing additional substituents at various positions on the isoxazole ring. This modular approach has been exploited in combinatorial chemistry to generate libraries of compounds for high-throughput screening in drug discovery.

From an environmental perspective, researchers have also investigated the biodegradation pathways of isoxazole derivatives like CAS No. 543713-38-8. Studies indicate that these compounds can undergo microbial degradation under specific conditions, which is crucial for assessing their environmental impact and ensuring sustainable practices in their production and use.

In conclusion, CAS No. 543713-38-8, or C-[3-(2-bromo-phenyl)-isoxazol-5-yl]-methylamine, represents a versatile and valuable compound with wide-ranging applications in pharmaceuticals and materials science. Its unique chemical properties and potential for further functionalization make it a focal point for ongoing research aimed at developing innovative therapeutic agents and advanced materials.